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Compound of Interest

4-Allyloxy-2-
Compound Name:
hydroxybenzophenone

Cat. No.: B160165

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of 4-Allyloxy-2-hydroxybenzophenone (CAS No. 2549-87-3). It is
intended for researchers, scientists, and drug development professionals to ensure the safe
laboratory use of this chemical.

Hazard Summary:

4-Allyloxy-2-hydroxybenzophenone is classified with the following hazards:
o Causes skin irritation.[1][2]

o Causes serious eye irritation.[1][2]

e May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when
handling 4-Allyloxy-2-hydroxybenzophenone.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b160165?utm_src=pdf-interest
https://www.benchchem.com/product/b160165?utm_src=pdf-body
https://www.benchchem.com/product/b160165?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-allyloxy-2-hydroxybenzophenone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Allyloxy-2-hydroxybenzophenone
https://www.chemicalbook.com/msds/4-allyloxy-2-hydroxybenzophenone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Allyloxy-2-hydroxybenzophenone
https://www.chemicalbook.com/msds/4-allyloxy-2-hydroxybenzophenone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Allyloxy-2-hydroxybenzophenone
https://www.chemicalbook.com/msds/4-allyloxy-2-hydroxybenzophenone.pdf
https://www.benchchem.com/product/b160165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyCheE)keAI\‘/?i;caISIiC-tJy& Itjrilcineg

Protection Type Recommended Equipment  Purpose

) ) To prevent skin contact and
Chemical-resistant gloves ] ]
absorption. Always inspect

Hand Protection (Nitrile or Butyl rubber
gloves before use and replace

recommended).[3
)-[3] if contaminated.[1][3]

Safety glasses with side
To protect eyes from splashes,

Eye Protection shields or chemical safety

dust, or vapors.[3]
goggles.[1][3]

To protect skin and clothing

Body Protection Laboratory coat.[3] o
from contamination.
NIOSH-approved respirator Required when handling large
) ) (e.g., N95 dust mask for dust; quantities, in poorly ventilated
Respiratory Protection ] ]
organic vapor cartridge for areas, or when dust or
vapors).[3] aerosols may be generated.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for minimizing risks associated with handling 4-Allyloxy-2-
hydroxybenzophenone.

e Preparation:
o Ensure work is conducted in a well-ventilated area, preferably a chemical fume hood.[1][3]

o Verify that an emergency eyewash station and safety shower are accessible and in

working order.[3]
o Assemble all necessary equipment and reagents before starting.
» Handling:
o Don the appropriate PPE as detailed in the table above.

o Avoid contact with skin and eyes.[1]
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o Avoid the formation of dust and aerosols.[1]

o Use a spatula or other appropriate tools for transferring the chemical.
o Wash hands thoroughly after handling.[1]

Storage:

o Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed.[1]

Spill and Emergency Procedures

Spills:

In case of a spill, evacuate personnel to a safe area.[1]

Use personal protective equipment, including respiratory protection, to avoid breathing dust
or vapors.[1]

Prevent the product from entering drains.[1]

For solid spills, sweep up and shovel the material into a suitable, closed container for
disposal without creating dust.[1]

First Aid:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[1]

In case of skin contact: Immediately wash off with soap and plenty of water. Consult a
physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Consult a physician.[1]
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Disposal Plan

All waste containing 4-Allyloxy-2-hydroxybenzophenone must be treated as hazardous

waste.
o Solid Waste: Collect in a designated, labeled, and sealed hazardous waste container.[3]

e Liquid Waste: If dissolved in a solvent, collect in a designated, labeled, and sealed
hazardous waste container. Avoid mixing with incompatible waste streams.[3]

o Contaminated PPE: Dispose of in a designated hazardous waste container.[3]

Disposal must be conducted by a licensed professional waste disposal service and in
accordance with local, state, and federal regulations.[1] One method of disposal is to dissolve
or mix the material with a combustible solvent and burn it in a chemical incinerator equipped

with an afterburner and scrubber.[1]

PPE Selection Workflow

The following diagram outlines the logical steps for selecting the appropriate personal
protective equipment when handling 4-Allyloxy-2-hydroxybenzophenone.
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1. Risk Assessment

Identify Task:
Handling 4-Allyloxy-2-hydroxybenzophenone

A

Review Hazards:
- Skin Irritant

- Eye Irritant
- Respiratory Irritant \

7
Skin contact risk /Splash/dust risk Contamination ris

Hand Protection: Eye Protection:

2. PPE Selettion

Respiratory Protection:
Is there a risk of dust
or aerosol generation?

Body Protection:
Laboratory Coat

Chemical-resistant gloves Safety glasses with side shields
(Nitrile or Butyl) or chemical goggles

Use NIOSH-approved
respirator

Standard ventilation sufficient

\/
3. Mpe%ti(p/a}l}}é;k

Inspect all PPE for
damage before use

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Allyloxy-2-hydroxybenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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